Cas no 1807245-76-6 (Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate
• CAS No: 1807245-76-6
• MF: C₁₀H₅F₄NO₂S
• MW: 279.210815191269
• CID: 4952413
• Update Time: 2025-05-27

Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F4NO2S/c1-17-9(16)5-2-3-7(11)6(4-15)8(5)18-10(12,13)14/h2-3H,1H3
• InChI Key： RMPZYVVHZXKBFJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=C(C=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate

Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate (CAS No. 1807245-76-6): An Overview

Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate (CAS No. 1807245-76-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, including a cyano group, a fluoro substituent, and a trifluoromethylthio moiety, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The cyano group in Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate is known for its ability to enhance the electronic and steric properties of molecules. This functional group can significantly influence the reactivity and stability of the compound, making it an important structural element in the design of novel pharmaceuticals. Recent studies have shown that compounds containing cyano groups can exhibit potent biological activities, including antitumor and antimicrobial properties.

The presence of a fluoro substituent in Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate further enhances its chemical and biological profile. Fluorine atoms are known to modulate the lipophilicity, metabolic stability, and binding affinity of organic molecules. In the context of drug discovery, fluorinated compounds often show improved pharmacokinetic properties and reduced toxicity, making them attractive candidates for therapeutic development.

The trifluoromethylthio moiety in Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate is particularly noteworthy for its unique electronic and steric effects. This functional group can significantly alter the electronic distribution around the sulfur atom, leading to enhanced reactivity and selectivity in various chemical reactions. Additionally, the trifluoromethylthio group has been shown to improve the solubility and bioavailability of compounds, which is crucial for their effectiveness as pharmaceutical agents.

In terms of synthetic methodology, the preparation of Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate involves a series of well-defined steps that ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of transition-metal catalysts and microwave-assisted reactions has significantly reduced reaction times and improved product quality.

The biological activity of Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in disease pathways. For example, it has been found to inhibit the activity of kinases, which are key targets in cancer therapy. Additionally, studies have demonstrated that this compound can modulate signaling pathways associated with inflammation and neurodegenerative diseases.

In the context of drug development, Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate has shown promise as a lead compound for further optimization. Its unique combination of functional groups provides a robust platform for structure-activity relationship (SAR) studies, allowing researchers to fine-tune its properties for specific therapeutic applications. Ongoing clinical trials are exploring its potential as a treatment for various conditions, including cancer and inflammatory disorders.

From an environmental perspective, the synthesis and use of Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate must be carefully managed to minimize any potential ecological impact. Green chemistry principles are increasingly being applied to ensure that synthetic processes are sustainable and environmentally friendly. This includes the use of renewable resources, reduction of waste generation, and optimization of reaction conditions to minimize energy consumption.

In conclusion, Methyl 3-cyano-4-fluoro-2-(trifluoromethylthio)benzoate (CAS No. 1807245-76-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a wide range of applications, from enzyme inhibition to therapeutic development. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs.